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Compound of Interest

Compound Name: Ethylphosphonic dichloride

Cat. No.: B015551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ethylphosphonic dichloride
(CAS 1066-50-8), a highly reactive organophosphorus compound. It serves as a crucial

intermediate in the synthesis of a wide range of chemical products, including agrochemicals,

flame retardants, and potential pharmaceutical agents. This guide details its physicochemical

properties, chemical reactivity, synthetic applications, and critical safety protocols.

Physicochemical and Identification Properties
Ethylphosphonic dichloride is a colorless to pale yellow liquid known for its pungent odor.[1]

It is soluble in organic solvents such as chloroform and dichloromethane but reacts violently

with water.[2][3]
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Identifier Value

CAS Number 1066-50-8[4]

EC Number 213-918-3[4]

Molecular Formula C₂H₅Cl₂OP[1][3][4]

Molecular Weight 146.94 g/mol [4][5]

InChI Key OWGJXSYVHQEVHS-UHFFFAOYSA-N[1][4]

Canonical SMILES CCP(=O)(Cl)Cl[2]

| Synonyms | Dichloroethylphosphine oxide, Ethanephosphonyl chloride, Ethylphosphonic acid

dichloride, P-Ethylphosphonic dichloride[1][2][3] |

Table 2: Physicochemical Data

Property Value

Physical State Liquid[4][6]

Appearance Colorless to light yellow liquid[1][2]

Density 1.376 g/mL at 25 °C[4]

Boiling Point 71-72 °C at 12 mmHg[4]

Refractive Index n20/D 1.465[3][4]

Flash Point 113 °C (235.4 °F) - closed cup[4]

| Water Solubility | Reacts with water[1][2] |

Chemical Reactivity and Stability
Ethylphosphonic dichloride is a moisture-sensitive compound characterized by its high

reactivity, primarily due to the two phosphorus-chlorine bonds.[1][2][6]
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Reactivity with Water (Hydrolysis) It reacts violently with water, hydrolyzing to form

ethylphosphonic acid and corrosive hydrogen chloride gas.[1][6] This reaction is exothermic

and presents a significant hazard.

Ethylphosphonic Dichloride
(C₂H₅P(O)Cl₂)

2 H₂O
(Water)

Ethylphosphonic Acid
(C₂H₅P(O)(OH)₂)

2 HCl
(Hydrogen Chloride)

Click to download full resolution via product page

Caption: Hydrolysis of Ethylphosphonic Dichloride.

Incompatibilities The compound is incompatible with strong oxidizing agents, alcohols, amines,

and alkalis.[6][7] It may also react vigorously or explosively if mixed with ethers (like diisopropyl

ether) in the presence of trace metal salts.[7][8]

Hazardous Decomposition When heated or in a fire, it decomposes to produce toxic and

corrosive fumes, including carbon monoxide (CO), carbon dioxide (CO₂), oxides of

phosphorus, phosphine, and hydrogen chloride gas.[6]

Table 3: Reactivity Profile
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Condition Reactivity Products

Water / Moisture Reacts violently[6]
Ethylphosphonic acid,
Hydrogen chloride[1]

Strong Oxidizing Agents Incompatible[6] -

Heat / Fire Decomposition
CO, CO₂, Phosphorus oxides,

Phosphine, HCl[6]

| Ethers (with metal salts) | Vigorous or explosive reaction[7][8] | - |

Applications in Chemical Synthesis
Ethylphosphonic dichloride is primarily used as a reactive intermediate for introducing the

ethylphosphonate moiety into other molecules. Its two reactive chlorine atoms allow for

stepwise or simultaneous substitution.

It is a documented precursor for various compounds, including:

Ethylphosphonic diisocyanate[1][4]

A series of 4-acetylphenyl ethylphosphonate esters (isopropyl, phenyl, cyclohexyl)[1][4]

These applications highlight its role in producing flame retardants, herbicides, and as a building

block for phosphonate derivatives with potential biological activity for drug development.[1][9]
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Ethylphosphonic Dichloride
(Precursor)

Ethylphosphonic
Diisocyanate Ethylphosphonate Esters Phosphonic Acids

(via Hydrolysis)

Flame Retardants Agrochemicals
(e.g., Herbicides) Pharmaceuticals

Start

Assess Hazards
(Review SDS)

Don Full PPE
(Gloves, Goggles, Lab Coat, Face Shield)

Ensure Proper Ventilation
(Chemical Fume Hood)

Handle Chemical
(Avoid Inhalation/Contact)

Store Properly
(Tightly sealed, dry, under N₂)

End
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Reactants
(e.g., Ethanol, PCl₃)

Controlled Reaction
(Inert Atmosphere)

Reaction Workup
(e.g., Removal of HCl)

Purification
(Vacuum Distillation)

Product
(Ethylphosphonic Dichloride)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethylphosphonic
Dichloride (CAS 1066-50-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015551#ethylphosphonic-dichloride-cas-number-
1066-50-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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